Cas no 438571-18-7 (1H-pyrrolo[3,2-c]pyridin-2-ylmethanamine)

• Product Name: 1H-pyrrolo[3,2-c]pyridin-2-ylmethanamine
• CAS No: 438571-18-7
• MF: C₈H₉N₃
• MW: 147.177160978317
• MDL: MFCD18810511
• CID: 327215
• PubChem ID: 22052405
• Update Time: 2025-06-08

1H-pyrrolo[3,2-c]pyridin-2-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• (1H-Pyrrolo[3,2-c]pyridin-2-yl)methanamine
• 1H-pyrrolo[3,2-c]pyridin-2-ylmethanamine
• 1H-Pyrrolo[3,2-c]pyridine-2-methanamine
• 1H-PYRROLO[3,2-C]PYRIDINE-2-METHANAMINE(9CI)
• AG-F-54733
• CTK1D5363
• KB-159700
• SureCN6066464
• 2-(Aminomethyl)-5-azaindole
• SCHEMBL6066464
• 1-(1H-Pyrrolo[3,2-c]pyridin-2-yl)methanamine
• CS-0163664
• {1H-pyrrolo[3,2-c]pyridin-2-yl}methanamine
• EN300-2962836
• SY033807
• A905867
• DTXSID50622054
• MFCD18810511
• 438571-18-7
• DB-291421

• MDL： MFCD18810511
• Inchi： 1S/C8H9N3/c9-4-7-3-6-5-10-2-1-8(6)11-7/h1-3,5,11H,4,9H2
• InChI Key： CQJFVMXOTLVYKI-UHFFFAOYSA-N
• SMILES： N1C2C=CN=CC=2C=C1CN

Computed Properties

• Exact Mass: 147.08000
• Monoisotopic Mass: 147.079647300g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 54.7Ų

Experimental Properties

• PSA: 54.70000
• LogP: 1.72190

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines

Additional information on 1H-pyrrolo[3,2-c]pyridin-2-ylmethanamine

Introduction to 1H-Pyrrolo[3,2-C]Pyridin-2-Ylmethanamine (CAS No. 438571-18-7)

1H-Pyrrolo[3,2-c]pyridin-2-ylmethanamine (CAS No. 438571-18-7) is a fascinating compound with a unique chemical structure that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrrolopyridines, which are bicyclic structures combining a pyrrole and a pyridine ring. The presence of the methanamine group (-CH₂NH₂) at the 2-position of the pyrrolopyridine ring introduces interesting electronic and steric properties, making it a valuable molecule for various applications.

The synthesis of 1H-pyrrolo[3,2-c]pyridin-2-ylmethanamine involves a series of intricate organic reactions, including cyclization and substitution processes. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, which has been pivotal in exploring its potential applications. Its structure has been exploited in drug discovery efforts, particularly in the development of kinase inhibitors and other bioactive molecules.

One of the most promising areas of research involving CAS No. 438571-18-7 is its role in medicinal chemistry. Studies have shown that this compound exhibits potent inhibitory activity against several kinases, making it a potential candidate for treating various diseases, including cancer and inflammatory disorders. The integration of computational chemistry techniques has further enhanced our understanding of its binding interactions with target proteins, paving the way for optimized drug designs.

In addition to its therapeutic potential, 1H-pyrrolo[3,2-c]pyridin-2-ylmethanamine has also found applications in materials science. Its unique electronic properties make it a suitable candidate for use in organic electronics, such as semiconductors and light-emitting diodes (LEDs). Researchers have explored its ability to form self-assembled monolayers and its compatibility with various nanomaterials, highlighting its versatility across multiple disciplines.

The latest research on CAS No. 438571-18-7 has focused on its stability under different environmental conditions and its biodegradation pathways. Understanding these aspects is crucial for assessing its safety profile and environmental impact. Advanced analytical techniques, such as high-resolution mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy, have been employed to characterize this compound comprehensively.

In conclusion, 1H-pyrrolo[3,2-c]pyridin-2-ylmethanamine (CAS No. 438571-18-7) is a multifaceted compound with significant potential in both medicinal and materials science domains. Its unique structure and reactivity continue to inspire innovative research directions, underscoring its importance as a key molecule in contemporary chemical studies.